Cas no 2246371-00-4 (rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2246371-00-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5922468
• PubChem ID: 165737196
• Update Time: 2025-07-14

rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2246371-00-4
• EN300-1832074

• Inchi： 1S/C10H14N2O2/c1-10(2)7(8(10)9(13)14)6-4-11-12(3)5-6/h4-5,7-8H,1-3H3,(H,13,14)/t7-,8+/m1/s1
• InChI Key： DBHRLEHHVKLYGQ-SFYZADRCSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=NN(C)C=2)C1(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2246371-00-4)

Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 2246371-00-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate structural features of this molecule, particularly its cyclopropane ring and pyrazole moiety, contribute to its unique chemical properties and potential therapeutic applications.

The structure of Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane core substituted with a dimethyl group at the 2-position and a 1-methyl-1H-pyrazol-4-yl group at the 3-position. This arrangement creates a highly strained system that can influence the compound's reactivity and biological interactions. The presence of the pyrazole ring further enhances its potential as a pharmacophore, as pyrazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from cyclopropane-containing compounds. The flexibility and accessibility of the cyclopropane ring make it an attractive scaffold for drug design, as it can be easily modified to introduce various functional groups while maintaining its core structural integrity. This has led to the exploration of numerous derivatives, including Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid, which has shown encouraging results in preclinical studies.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with various diseases. The pyrazole moiety, in particular, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. For instance, pyrazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression. Additionally, the cyclopropane ring can serve as a hinge region that enhances binding affinity and selectivity towards specific targets. These features make Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid design and optimization of such complex molecules. By leveraging these tools, researchers can predict the biological activity of Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid and identify potential lead compounds for further development. These computational approaches have significantly accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before synthesizing them in the lab.

The synthesis of Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and transition metal-catalyzed reactions have been employed to achieve high yields and enantiomeric purity. These advancements have not only improved the accessibility of the compound but also opened up new avenues for exploring its biological potential.

Preclinical studies have begun to uncover the pharmacological profile of Rac-(1R,3R)-2,2-dimethyl-3-(1-methyl-lH-pyrazol-l -yl)cyclopropane-l-carboxylic acid. Initial findings suggest that this compound exhibits potent activity against various disease models without significant side effects. For example, studies in cell culture systems have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, animal models have shown that this compound can modulate inflammatory responses and protect against tissue damage caused by oxidative stress.

The potential therapeutic applications of Rac-(lR,l3R)-2,l2-dimethyl-S( l-methyl-lH-pyr azo l -4 -yl)cyc lopropa ne-l-carbox ylic ac id are broad and varied. Given its dual functionality as both an anti-inflammatory agent and a potential anticancer drug, it could be particularly valuable in treating chronic inflammatory diseases such as rheumatoid arthritis or even certain types of cancer. Furthermore，its ability to interact with multiple biological targets makes it an attractive candidate for combination therapy strategies，where multiple drugs are used together to achieve greater therapeutic efficacy.

As research continues，the full potential of Rac(l R,l 3 R)- 22 dim ethyl-S( l-m ethyl-l H -py ra zol -4 - yl )cyc lopr opa ne-l -car box ylic ac id is likely to be uncovered。With ongoing studies exploring its mechanism(s)of action，pharmacokinetic properties，and long-term safety profile，this compound holds promise as a novel therapeutic agent。The integration of cutting-edge technologies such as high-throughput screening，structure-based drug design，and bioinformatics will further enhance our understanding of its capabilities and accelerate its translation from bench to bedside。